4-Chloro-2-fluorophenylthiocyanate
Overview
Description
4-Chloro-2-fluorophenylthiocyanate is a chemical compound with the linear formula C7H3ClFNS . It is used in laboratory settings and is not intended for food, drug, pesticide, or biocidal product use .
Molecular Structure Analysis
The molecular structure of 4-Chloro-2-fluorophenylthiocyanate is represented by the formula C7H3ClFNS . For a detailed molecular structure, tools like MolView can be used to visualize the 3D structure .Scientific Research Applications
Structure and Synthesis Applications
- Structure Investigations : The study of 4-halo-1,2,3,5-dithiadiazolyl radicals, including chloro derivatives, reveals their crystalline structure and interactions. The chloro derivative shows the shortest intradimer S···S contacts among known 1,2,3,5-dithiadiazolyl dimers, highlighting its unique structural properties (Knapp et al., 2005).
- Novel Synthesis Routes : Research includes the novel synthesis of 2-Chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, a key intermediate for the preparation of pesticides. This underscores the compound's utility in synthesizing agriculturally important chemicals (Xiao-hua Du et al., 2005).
Biological Activity Exploration
- Antibacterial Activity : A study on N-acyl-N'-(3-chloro-4-fluorophenyl)thioureas prepared by the reaction of acylthiocyanates shows significant antibacterial activity against Escherichia coli and Staphylococcus aureus. This suggests potential applications in developing antibacterial agents (Khazi et al., 2006).
Material Science and Sensing Applications
- Humidity Sensing : Indium(III) phthalocyanines substituted with 4-chloro-2-fluorophenyl groups have been investigated for their humidity sensing properties, indicating the compound's relevance in the development of sensitive materials for environmental monitoring (Keskin et al., 2016).
- Photophysical Properties : The synthesis and investigation of liquid crystal compounds based on 4-chloro-2-fluorophenyl derivatives have shown that these compounds exhibit promising mesomorphic and dielectric properties, useful for the development of high birefringence liquid crystalline mixtures (Herman et al., 2017).
Future Directions
properties
IUPAC Name |
(4-chloro-2-fluorophenyl) thiocyanate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClFNS/c8-5-1-2-7(11-4-10)6(9)3-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPYXTRBSPGXKGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)F)SC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClFNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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